Cas no 1193-28-8 (2,4-Dimercapto pyrimidine)

• Product Name: 2,4-Dimercapto pyrimidine
• CAS No: 1193-28-8
• MF: C₄H₄N₂S₂
• MW: 144.217957496643
• CID: 2195139
• PubChem ID: 1712448
• Update Time: 2025-04-21

2,4-Dimercapto pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimercapto pyrimidine
• NSC42031
• 2,4(1H,3H)-Pyrimidinedithione
• InChI=1/C4H4N2S2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8
• Dithiopyrimidine
• 2,4-Dithioxopyrimidine
• D87918
• 1193-28-8
• 2(1H)-Pyrimidinethione, 4-mercapto- (9CI)
• 133039-83-5
• 2,4-Dithiopyrimidine
• URACIL, 2,4-DITHIO-
• 2.4-Dithiopyrimidine
• 4-sulfanyl-2(3H)-pyrimidinethione
• DB-272196
• Pyrimidine-2,4-dithiol
• 2,4-Dithiouracil
• 2(1H)-PYRIMIDINETHIONE, 4-MERCAPTO-
• 2(1H)-PYRIMIDINETHIONE, 6-MERCAPTO-
• EINECS 217-894-5
• 2(1H)-Pyrimidinethione, 6-mercapto- (9CI)
• 107686-58-8
• NSC 42031
• AKOS006223236
• pyrimidine-2,4(1H,3H)-dithione
• 1H-pyrimidine-2,4-dithione
• 2,4-Pyrimidinedithiol (9CI)
• DTXSID80173827
• 2001-93-6
• DB-272031
• AS-59788
• 2,3H)-Pyrimidinedithione
• SB55549
• NSC-42031
• STK361597
• 2,4-dithio-uraci
• MFCD00006042
• 2,4-Pyrimidinedithiol
• Dithiouracil
• FD40884
• 133099-49-7
• NCGC00338889-01
• 4(3H)-PYRIMIDINETHIONE, 2-MERCAPTO-
• DB-346487
• 4(3H)-Pyrimidinethione, 2-mercapto- (9CI)
• AKOS000526100
• DB-268877
• AB-323/25048186
• Uracil,4-dithio-
• SCHEMBL14483825
• 4(1H)-PYRIMIDINETHIONE, 2-MERCAPTO-
• NS00026498
• SCHEMBL25841595
• 132939-84-5
• SCHEMBL160984
• AB01331643-02
• 1,2,3,4-tetrahydropyrimidine-2,4-dithione
• CHEMBL3934582
• 4(3H)-Pyrimidinethione,2-mercapto-(9ci)
• AI3-25475
• Z2311575088
• 2,4-Dimercaptopyrimidine
• 132939-82-3
• WLN: T6MYMYJ BUS DUS
• Dithiouracil, 98%
• DB-268886
• USAF CB-14
• 4(1H)-Pyrimidinethione, 2-mercapto- (9CI)

• Inchi： 1S/C4H4N2S2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• InChI Key： ZEQIWKHCJWRNTH-UHFFFAOYSA-N
• SMILES： S=C1NC=CC(N1)=S

Computed Properties

• Exact Mass: 143.98159048Da
• Monoisotopic Mass: 143.98159048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.2Ų